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Compound of Interest

Compound Name: Propionic anhydride

Cat. No.: B123092 Get Quote

This document provides detailed procedural guidance for the safe handling and disposal of

propionic anhydride, tailored for research and drug development professionals. Adherence to

these protocols is critical to ensure personnel safety and environmental compliance.

Immediate Safety Precautions
Propionic anhydride is a combustible, corrosive liquid that causes severe skin burns and eye

damage.[1][2] It is also a lachrymator and is extremely destructive to the mucous membranes

and upper respiratory tract.[1] Vapors are heavier than air and may accumulate in low-lying

areas, forming explosive mixtures with air upon heating.[1][3]

Personal Protective Equipment (PPE): Before handling propionic anhydride, ensure the

following PPE is worn:

Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[1]

Hand Protection: Chemical-resistant gloves. Gloves must be inspected before use, and

proper removal techniques must be employed to avoid skin contact.[1]

Body Protection: A complete chemical-resistant suit is required to protect against skin

exposure.[1]

Respiratory Protection: Use in a well-ventilated area, such as under an extractor hood.[4][5]

If vapors or aerosols are generated, respiratory protection is required. For emergencies or
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firefighting, a self-contained breathing apparatus is necessary.[1][2]

Spill & Leak Procedures
In the event of a spill or leak, follow these steps immediately:

Evacuate and Secure the Area: Evacuate all non-essential personnel from the spill area.[1]

[6] Remove all sources of ignition and keep people upwind of the spill.[6][7][8]

Contain the Spill: Prevent further leakage if it is safe to do so.[1][2] Use dikes or other

barriers to contain the material and prevent it from entering drains or surface waters.[3][4]

Absorb the Material: Cover the spill with a non-combustible, absorbent material such as

sand, diatomaceous earth, vermiculite, or a universal acid-binding agent.[2][5][6]

Collect and Store Waste: Using clean, non-sparking tools, collect the absorbed material and

place it into a suitable, sealable, and properly labeled container for disposal.[1][6][9] Do not

return spilled material to the original container for re-use.[2]

Decontaminate the Area: Once the absorbed material is collected, ventilate the affected

area.[5][6] Clean the spill site, flushing traces with water.[2] Retain contaminated washing

water for proper disposal.[4]

Waste Disposal Procedures
Propionic anhydride and its containers must be treated as hazardous waste.[4][5]

For Unused or Surplus Product:

The primary recommended method of disposal is through a licensed disposal company.[1]

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[1][7]

For Empty or Contaminated Containers:

Do not mix with other waste.[3]
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Handle uncleaned, contaminated containers in the same manner as the product itself.[3][4]

[5]

Dispose of contaminated packaging as unused product through a licensed waste disposal

service.[1] Completely emptied and decontaminated packages may be recycled.[4][5]

Regulatory Consultation: It is imperative to consult with your institution's environmental health

and safety department and to contact your regional Environmental Protection Agency (EPA) or

equivalent regulatory body for specific guidance, as local regulations may vary.[6]

Quantitative Safety and Chemical Data
The following table summarizes key quantitative data for propionic anhydride, relevant to its

safe handling and disposal.

Parameter Value Species/Conditions Source

Acute Oral Toxicity

(LD50)
2,360 mg/kg Rat [3]

Acute Dermal Toxicity

(LD50)
10,000 mg/kg Rabbit [3]

Flash Point 74 °C (165 °F) [9]

Vapor Pressure 1.81 hPa at 25 °C [10]

Hydrolysis Half-Life ~9 minutes at pH 4 [10]

~4 minutes at pH 7 [10]

~2 minutes at pH 9 [10]

Disposal Workflow
The logical flow for making decisions regarding the proper disposal of propionic anhydride is

illustrated below. This workflow covers both emergency spills and routine disposal of

containerized waste.
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Caption: Propionic Anhydride Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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